Cas no 2188319-46-0 (N-methyl-N-{[2-(pyrrolidin-1-yl)phenyl]methyl}prop-2-enamide)

• Product Name: N-methyl-N-{[2-(pyrrolidin-1-yl)phenyl]methyl}prop-2-enamide
• CAS No: 2188319-46-0
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 5410418
• PubChem ID: 132306288
• Update Time: 2025-06-29

N-methyl-N-{[2-(pyrrolidin-1-yl)phenyl]methyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[[2-(1-pyrrolidinyl)phenyl]methyl]-2-propenamide
• Z3488504255
• N-methyl-N-{[2-(pyrrolidin-1-yl)phenyl]methyl}prop-2-enamide
• AKOS033678744
• 2188319-46-0
• EN300-6636669

• Inchi： 1S/C15H20N2O/c1-3-15(18)16(2)12-13-8-4-5-9-14(13)17-10-6-7-11-17/h3-5,8-9H,1,6-7,10-12H2,2H3
• InChI Key： CNWCMTGZZZUPJR-UHFFFAOYSA-N
• SMILES： O=C(C=C)N(C)CC1C=CC=CC=1N1CCCC1

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.082±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 437.4±38.0 °C(Predicted)
• pka: 5.78±0.40(Predicted)

Additional information on N-methyl-N-{[2-(pyrrolidin-1-yl)phenyl]methyl}prop-2-enamide

Introduction to N-methyl-N-{[2-(pyrrolidin-1-yl)phenyl]methyl}prop-2-enamide (CAS No. 2188319-46-0)

N-methyl-N-{[2-(pyrrolidin-1-yl)phenyl]methyl}prop-2-enamide, a compound with the chemical identifier CAS No. 2188319-46-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique combination of functional groups within its framework, including the pyrrolidin-1-yl moiety and the amide bond, positions it as a promising candidate for further exploration in therapeutic interventions.

The molecular architecture of N-methyl-N-{[2-(pyrrolidin-1-yl)phenyl]methyl}prop-2-enamide is a testament to the ingenuity of modern synthetic chemistry. The presence of the pyrrolidin-1-yl group, a nitrogen-containing heterocycle, contributes to the compound's ability to interact with biological targets in a highly specific manner. This feature is particularly valuable in the design of drugs that require precise binding to their intended receptors or enzymes. Additionally, the amide functionality not only enhances the compound's solubility but also provides a site for further chemical modification, allowing for the development of derivatives with tailored pharmacological properties.

In recent years, there has been a growing interest in exploring novel compounds that can modulate biological pathways associated with various diseases. N-methyl-N-{[2-(pyrrolidin-1-yl)phenyl]methyl}prop-2-enamide has emerged as a compound of interest in this context. Its structural features suggest potential activity in areas such as central nervous system disorders, where precise modulation of neurotransmitter systems is crucial. The compound's ability to interact with specific receptors and enzymes has been hypothesized to make it a viable candidate for treating conditions like depression, anxiety, and neurodegenerative diseases.

Recent studies have begun to uncover the pharmacological profile of N-methyl-N-{[2-(pyrrolidin-1-yl)phenyl]methyl}prop-2-enamide, providing insights into its mechanism of action and potential therapeutic applications. Research has indicated that the compound exhibits binding affinity for certain neurotransmitter receptors, suggesting its ability to influence neurotransmitter release or reuptake. This property is particularly intriguing given the well-documented role of neurotransmitter systems in regulating mood and cognitive function. Furthermore, preliminary in vitro studies have shown that the compound can modulate the activity of enzymes involved in synaptic transmission, further supporting its potential as a therapeutic agent.

The synthesis of N-methyl-N-{[2-(pyrrolidin-1-yl)phenyl]methyl}prop-2-enamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, has been instrumental in constructing the complex molecular framework of this compound. These synthetic strategies not only highlight the versatility of modern chemical methods but also pave the way for the efficient production of other structurally related compounds.

The pharmacokinetic properties of N-methyl-N-{[2-(pyrrolidin-1-yl)phenyl]methyl}prop-2-enamide are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary data suggest that the compound exhibits favorable pharmacokinetic profiles, including reasonable oral bioavailability and moderate metabolic stability. These characteristics are essential for ensuring that the compound reaches therapeutic levels in vivo and remains active long enough to exert its desired effects.

In conclusion, N-methyl-N-{[2-(pyrrolidin-1-yl)phenyl]methyl}prop-2-enamide (CAS No. 2188319-46-0) represents a promising entry into the realm of pharmaceutical innovation. Its unique molecular structure, characterized by the presence of key functional groups such as the pyrrolidin-1-yl moiety and amide bond, positions it as a versatile tool for further exploration in drug development. Recent studies have begun to elucidate its pharmacological properties and potential therapeutic applications, suggesting its suitability for treating various neurological disorders. As research continues to uncover more about this compound's behavior both in vitro and in vivo, it is likely that N-methyl-N-{[2-(pyrrolidin-1-y l)phenyl]methyl}prop-2-enamide will play an increasingly important role in the development of novel therapeutics.